Cas no 2172122-78-8 (3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide)

• Product Name: 3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide
• CAS No: 2172122-78-8
• MF: C₉H₂₁N₃O₂S
• MW: 235.346940755844
• CID: 5897785
• PubChem ID: 165522143
• Update Time: 2025-08-05

3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide
• EN300-1280755
• 3-[2-(aminomethyl)azetidin-1-yl]-N,N-dimethylpropane-1-sulfonamide
• 2172122-78-8

• Inchi： 1S/C9H21N3O2S/c1-11(2)15(13,14)7-3-5-12-6-4-9(12)8-10/h9H,3-8,10H2,1-2H3
• InChI Key： HBVZCGRFCRFXED-UHFFFAOYSA-N
• SMILES： S(CCCN1CCC1CN)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 235.13544809g/mol
• Monoisotopic Mass: 235.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 75Ų

Additional information on 3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide

Introduction to 3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide (CAS No. 2172122-78-8)

3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2172122-78-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates an azetidine ring, a secondary amine, and a sulfonamide moiety, which collectively contribute to its unique chemical properties and functional versatility.

The azetidine ring, a five-membered heterocyclic structure, introduces conformational flexibility to the molecule, which is often exploited in drug design to enhance binding affinity and metabolic stability. The presence of a 2-(aminomethyl) substituent at the 2-position of the azetidine ring further enhances the compound's reactivity and potential for further derivatization. This feature makes it a valuable scaffold for the development of novel bioactive molecules.

The N,N-dimethylpropane-1-sulfonamide group at the 1-position of the azetidine ring provides additional functionalization opportunities and contributes to the compound's solubility in both polar and non-polar solvents. This dual solubility profile is particularly advantageous in pharmaceutical applications, as it facilitates formulation into various dosage forms. The sulfonamide group is known for its ability to form hydrogen bonds with biological targets, which is critical for achieving high binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide with greater accuracy. These studies suggest that the compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic intervention in chronic inflammatory diseases. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential role as a lead compound for drug discovery.

In vitro studies have demonstrated that 3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide demonstrates moderate inhibitory activity against certain kinases and proteases associated with cancer progression. The mechanism of action appears to involve disruption of key signaling pathways that regulate cell proliferation and survival. These findings align with the growing interest in targeting multiple pathways simultaneously as a strategy to overcome drug resistance in oncology.

The synthesis of 3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide involves multi-step organic transformations, including cyclization reactions to form the azetidine core, followed by nucleophilic substitution to introduce the amine group. The final step involves sulfonation followed by N,N-dimethylation to yield the desired product. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to improve yield and enantioselectivity.

The pharmacokinetic properties of this compound are under active investigation. Preliminary data suggest that it exhibits reasonable oral bioavailability and moderate tissue distribution, which are critical factors for evaluating its clinical potential. Further studies are needed to assess its metabolic stability and excretion pathways, which will provide insights into its dosing regimen and potential side effects.

The safety profile of 3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide is being evaluated through comprehensive toxicological studies. These studies aim to determine its acute toxicity, repeated dose toxicity, genotoxicity, and carcinogenicity. Preliminary results from acute toxicity assays indicate that the compound is well-tolerated at moderate doses, suggesting a favorable safety profile.

The development of novel sulfonamide derivatives continues to be an area of active research due to their broad spectrum of biological activities. The structural features of 3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide make it an attractive candidate for further optimization through structure-based drug design approaches. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to improve efficacy and reduce potential side effects.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 3-2-(aminomethyl)azetidin-1-yl-N,N-dimethylpropane-1-sulfonamide by enabling rapid assessment of their activity against large libraries of biological targets. This approach has identified several promising derivatives that exhibit enhanced potency or selectivity compared to the parent compound.

The role of computational tools in predicting molecular interactions has been instrumental in guiding synthetic efforts and optimizing lead compounds. Molecular docking simulations have been used to model the binding mode of 3-(2-(aminomethyl)azetidinyl)-N,N-dimethylaniline hydrochloride (a related derivative) with target proteins, providing valuable insights into its mechanism of action.

Future directions in the research on 3(2(aminomethyI)azetidinyI)-N,N-dimethylaniline hydrochloride include exploring its potential in preclinical models of human diseases. Animal studies will provide critical data on its efficacy in treating conditions such as cancer, inflammation, and neurodegenerative disorders. These studies will also help establish optimal dosing regimens and assess long-term safety.

The industrial-scale production of 3(2(aminomethyI)azetidinyI)-N,N-dimethylaniline hydrochloride is being considered for future clinical trials if preclinical results remain promising. Scalable synthetic routes will need to be developed to ensure cost-effective production while maintaining high purity standards required for pharmaceutical applications.

In conclusion,3(2(aminomethyI)azetidinyI)-N,N-dimethylaniline hydrochloride (CAS No. 2172122 78 8) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities。Further research is warranted to fully elucidate its therapeutic potential and optimize its development as a novel therapeutic agent。